Cas no 878774-10-8 (CYCLOPENTANOL, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-2,3,3-TRIMETHYL-)

CYCLOPENTANOL, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-2,3,3-TRIMETHYL- structure
878774-10-8 structure
Product Name:CYCLOPENTANOL, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-2,3,3-TRIMETHYL-
CAS No:878774-10-8
MF:C17H26O3
MW:278.386545658112
CID:3415807
PubChem ID:86227512
Update Time:2025-04-21

CYCLOPENTANOL, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-2,3,3-TRIMETHYL- Chemical and Physical Properties

Names and Identifiers

    • CYCLOPENTANOL, 2-(2,5-DIMETHOXY-4-METHYLPHENYL)-2,3,3-TRIMETHYL-
    • 878774-10-8
    • 2-(2,5-Dimethoxy-4-methylphenyl)-2,3,3-trimethylcyclopentanol
    • DTXSID001181140
    • Inchi: 1S/C17H26O3/c1-11-9-14(20-6)12(10-13(11)19-5)17(4)15(18)7-8-16(17,2)3/h9-10,15,18H,7-8H2,1-6H3
    • InChI Key: DZGUDXDTRWGWAX-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C1(C)C1C=C(C(C)=CC=1OC)OC

Computed Properties

  • Exact Mass: 278.18819469Da
  • Monoisotopic Mass: 278.18819469Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.7Ų
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